Cas no 105638-31-1 (3-(3,4-Dimethoxyphenyl)pentane-2-one)

• Product Name: 3-(3,4-Dimethoxyphenyl)pentane-2-one
• CAS No: 105638-31-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 62561
• PubChem ID: 13317114
• Update Time: 2025-04-18

3-(3,4-Dimethoxyphenyl)pentane-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)pentane-2-one
• 3-(3,4-dimethoxyphenyl)pentan-2-one
• 3-(3,4-DIMETHOXYPHENYL)-PENTANE-2-ONE
• 2-Pentanone,3-(3,4-dimethoxyphenyl)
• I01-9736
• AKOS015891312
• 17(c)micro-[(N,N-dimethylcarbornyl)thio]-6(c) paragraph sign,9(c) paragraph sign-difluoro-11(c)micro-hydroxy-16(c) paragraph sign-methyl-17(c) paragraph sign-propionyloxy-3-oxoandrosta-1,4-diene
• A853314
• BCP32831
• 105638-31-1
• DTXSID10536603
• SCHEMBL6432599

• Inchi： 1S/C13H18O3/c1-5-11(9(2)14)10-6-7-12(15-3)13(8-10)16-4/h6-8,11H,5H2,1-4H3
• InChI Key： SOJNQJRJHNNHHG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(C)=O)CC)OC

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.78640

3-(3,4-Dimethoxyphenyl)pentane-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes